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Compound of Interest

Compound Name: Vanillin-13C

Cat. No.: B15569585

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Vanillin-13C, an
isotopically labeled compound used as a tracer or internal standard in quantitative analysis.[1]
While Vanillin-13C is chemically identical to vanillin, its application in research settings

necessitates a thorough understanding of its safety profile and proper handling procedures to

ensure a safe laboratory environment.

Chemical and Physical Properties

Vanillin-13C shares its physical and chemical properties with unlabeled vanillin. The key
difference is the isotopic enrichment with Carbon-13.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15569585?utm_src=pdf-interest
https://www.benchchem.com/product/b15569585?utm_src=pdf-body
https://www.medchemexpress.com/vanillin-13c.html
https://www.benchchem.com/product/b15569585?utm_src=pdf-body
https://www.benchchem.com/product/b15569585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

C713CHs0s3

Approximately 153.16 g/mol (will vary slightly

Molecular Weight -
based on the position and number of 13C atoms)
White to yellowish crystalline powder or
Appearance
needles[2][3]
Odor Pleasant, sweet, vanilla-like odor[2][4][5]
Melting Point 81-83 °C[3][6]
Boiling Point 285 °C[4][7]
N - Water: 10 g/L (25 °C)[3][7]- Ethanol:
Solubility

Soluble[3]- Chloroform, Ether: Soluble[2][3][5]

Vapor Pressure

0.002 mmHg @ 25 °C

Auto-ignition Temperature

>400 °C / >752 °F[8]

Toxicological Data

The toxicological profile of Vanillin-13C is considered to be the same as that of vanillin.
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Metric Value Species

1580 mg/kg to 3830 mg/kg[4]

LD50 Oral Rat
[51[9]
>2000 mg/kg to >5010 )
LD50 Dermal Rabbit
mg/kg[4][9]

Causes serious eye irritation[9]

Eye Irritation
[10][11]

) o May cause an allergic skin
Skin Sensitization )
reaction[11]

Not classified as a carcinogen
Carcinogenicity by IARC, ACGIH, NTP, or
OSHA[6]

LC50 (Fathead Minnow, 96h):
Aquatic Toxicity (Acute) 57 mg/L[12]EC50 (Daphnia Fish, Daphnia
magna, 48h): 36.6 mg/L

] o ] NOEC (Daphnia magna, 21d): ]
Aquatic Toxicity (Chronic) Daphnia
5.9 mg/L[12]

Hazard Identification and GHS Classification

Vanillin-13C is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[11]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[9][10][11]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[11]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 3): Harmful to aquatic
life with long-lasting effects.[10]

Signal Word: Warning[9][11]
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Hazard Statements:

H302: Harmful if swallowed.[11]

H317: May cause an allergic skin reaction.[11]

H319: Causes serious eye irritation.[9][10][11]

H412: Harmful to aquatic life with long lasting effects.[10]

Handling and Storage Precautions

Proper handling and storage are crucial to maintain the integrity of Vanillin-13C and ensure

personnel safety.

General Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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